Cas no 1251580-30-9 (4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1251580-30-9
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5395704
• Update Time: 2025-10-05

4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[[3-(3-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-7-methyl-2H-1,4-benzoxazin-3(4H)-one
• 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C20H19N3O4/c1-3-25-15-6-4-5-14(10-15)20-21-18(27-22-20)11-23-16-8-7-13(2)9-17(16)26-12-19(23)24/h4-10H,3,11-12H2,1-2H3
• InChI Key： XNVSXYCGSKFQHW-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=CC=C2N(CC2ON=C(C3=CC=CC(OCC)=C3)N=2)C(=O)C1

Computed Properties

• Exact Mass: 365.138
• Monoisotopic Mass: 365.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7A^2

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 643.3±65.0 °C(Predicted)
• pka: 1.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1251580-30-9)

The compound 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one, identified by its CAS No. 1251580-30-9, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a 1,2,4-oxadiazole ring and a 3,4-dihydro-2H-1,4-benzoxazin-3-one scaffold makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one has surged due to their versatility in drug discovery. The 1,2,4-oxadiazole moiety, in particular, is known for its stability and bioisosteric properties, often serving as a replacement for carboxylic acids or esters in medicinal chemistry. This feature aligns with current trends in the development of small-molecule therapeutics, where researchers seek to optimize pharmacokinetic profiles while minimizing off-target effects.

The 3,4-dihydro-2H-1,4-benzoxazin-3-one core of this compound further enhances its pharmacological potential. This structural motif is frequently associated with anti-inflammatory, antimicrobial, and central nervous system (CNS) activities. Given the growing interest in neuroprotective agents and anti-neuroinflammatory drugs, CAS No. 1251580-30-9 has become a subject of intense study. Its ability to cross the blood-brain barrier (BBB) is another area of exploration, as BBB permeability remains a critical challenge in CNS drug development.

Synthetic accessibility is another key advantage of 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one. The compound can be synthesized through relatively straightforward multistep organic reactions, including cyclization and alkylation processes. This scalability is crucial for industrial applications, where cost-effective production methods are essential. Moreover, the presence of the 3-ethoxyphenyl group introduces additional opportunities for structural modifications, enabling the creation of derivatives with tailored properties.

From a mechanistic perspective, preliminary studies suggest that CAS No. 1251580-30-9 may interact with enzymes involved in oxidative stress pathways. This aligns with the increasing focus on antioxidant therapies and their role in aging, neurodegenerative diseases, and metabolic disorders. Researchers are also investigating its potential as an inhibitor of specific kinases, which could open doors to applications in oncology and autoimmune diseases.

In the context of green chemistry, the synthesis and application of 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one are being evaluated for environmental sustainability. Efforts are underway to reduce the use of hazardous solvents and catalysts in its production, reflecting the broader shift toward eco-friendly pharmaceutical manufacturing. This aspect is particularly relevant given the rising consumer and regulatory demand for sustainable practices in the chemical industry.

Another area of interest is the compound's potential role in combination therapies. With the increasing prevalence of drug-resistant pathogens and complex multifactorial diseases, researchers are exploring how CAS No. 1251580-30-9 might synergize with existing drugs to enhance efficacy. This approach is especially pertinent in the fields of infectious diseases and oncology, where combination treatments are often the standard of care.

In summary, 4-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a multifaceted compound with broad potential in modern medicine and biochemistry. Its unique structural features, coupled with its diverse biological activities, make it a valuable subject for ongoing and future research. As scientific understanding of its mechanisms and applications deepens, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.